Cas no 1807227-12-8 (3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol)
1807227-12-8 structure
Product Name:3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol
CAS No:1807227-12-8
MF:C9H5F6NO3
MW:289.131323575974
CID:4963347
Update Time:2023-08-24
3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol Chemical and Physical Properties
Names and Identifiers
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- 3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol
-
- Inchi: 1S/C9H5F6NO3/c10-8(11,12)5-1-2-6(9(13,14)15)7(16(18)19)4(5)3-17/h1-2,17H,3H2
- InChI Key: IDWPRIRGTYLJKR-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(F)(F)F)=C(C=1CO)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 289.01736199 g/mol
- Monoisotopic Mass: 289.01736199 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 289.13
- XLogP3: 2.6
- Topological Polar Surface Area: 66
3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002093-1g |
3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol |
1807227-12-8 | 97% | 1g |
1,549.60 USD | 2021-06-22 |
3,6-Bis(trifluoromethyl)-2-nitrobenzyl alcohol Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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